(Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate

• IUPAC Name: [(2Z)-2-[(2-methylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] furan-2-carboxylate
• InChI: InChI=1S/C21H14O5/c1-13-5-2-3-6-14(13)11-19-20(22)16-9-8-15(12-18(16)26-19)25-21(23)17-7-4-10-24-17/h2-12H,1H3/b19-11-
• InChI Key: LSVSVBMEESHALD-ODLFYWEKSA-N
• Canonical SMILES: CC1=CC=CC=C1C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CO4
• Isomeric SMILES: CC1=CC=CC=C1/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CO4
• Molecular Formula: C21H14O5
• Molecular Weight: 346.3 g/mol

Description

This compound is a benzofuran derivative. Benzofurans are aromatic organic compounds that consist of a benzene ring fused to a furan ring. They are used in a wide range of applications, including as building blocks in organic synthesis and as active components in pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound likely includes a benzofuran core with various functional groups attached, including a carboxylate group. The presence of these groups can significantly affect the compound’s reactivity and properties.

Chemical Reactions Analysis

Benzofuran derivatives can undergo a variety of chemical reactions, depending on the functional groups present. These can include electrophilic aromatic substitution, nucleophilic aromatic substitution, and various addition and elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of a carboxylate group can make the compound acidic, and the aromatic rings can contribute to its stability and reactivity.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of benzofuran derivatives, including those similar to the compound , has been explored. These compounds are synthesized by rearranging 2-hydroxyaryl(5-methylfur-2-yl)alkanes, highlighting the chemical reactivity and transformation potential of such structures (Gutnov et al., 1999).

Medicinal Chemistry

• Although excluding direct references to drug use and dosage, it's notable that related benzofuran derivatives have been explored for their potential medicinal properties. For example, some benzofuran compounds have been evaluated for analgesic activity, indicating a potential area of interest for similar compounds in therapeutic research (Boyle et al., 1986).

Organic Synthesis

• Multicomponent reactions involving imidazo[1,5-a]pyridine carbenes, aldehydes, and dimethyl acetylenedicarboxylate or allenoates have been studied to produce fully substituted furans, which is relevant due to the furan component in the target compound (Pan et al., 2010).

Catalysis and Chemical Reactions

• Research has been conducted on ruthenium(II) complexes with heteroditopic N-heterocyclic carbene ligands, which have shown efficiency in C-N bond formation, a reaction type that could be relevant for the modification or utilization of the compound (Donthireddy et al., 2020).

Quorum Sensing Inhibition

• Certain furan derivatives have been synthesized and investigated for their ability to interfere with microbial communication and biofilm formation, suggesting a potential application area for similar compounds in addressing microbial-related issues (Benneche et al., 2008).

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system in which it is used. Benzofuran derivatives are found in a variety of pharmaceuticals and exhibit a wide range of biological activities.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The study of benzofuran derivatives is an active area of research, with potential applications in pharmaceuticals, agrochemicals, and materials science. Future research may focus on synthesizing new derivatives and exploring their properties and applications.